(E)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)-2-(4-methylstyryl)oxazole-4-carbonitrile
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Description
(E)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)-2-(4-methylstyryl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C25H24N4O3 and its molecular weight is 428.492. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
Several studies have focused on synthesizing novel compounds with potential antimicrobial activities. For instance, Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives, including compounds related to the chemical structure of interest, and evaluated their antimicrobial activities. Some of these compounds showed good or moderate activities against test microorganisms, indicating their potential in antimicrobial applications (Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N., 2007).
Radioligand Development for Imaging
Gao et al. (2012) conducted a study on the facile synthesis of carbon-11-labeled arylpiperazinylthioalkyl derivatives, which included structures similar to the compound of interest. These derivatives were developed as new PET radioligands for imaging of 5-HT1AR, a serotonin receptor, suggesting their application in medical imaging and neuroscience research (Gao, M., Wang, M., & Zheng, Q., 2012).
Anti-inflammatory and Analgesic Agents
Research by Abu‐Hashem et al. (2020) explored the synthesis of novel compounds derived from visnaginone and khellinone, which possess anti-inflammatory and analgesic properties. These compounds, including benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, were evaluated as cyclooxygenase inhibitors and showed significant anti-inflammatory and analgesic activities (Abu‐Hashem, A., Al-Hussain, S., & Zaki, M., 2020).
Antitubercular Activity
Foks et al. (2004) synthesized and evaluated the tuberculostatic activity of certain (4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole and (4-phenylpiperazin-1-ylmethyl)-1,2,4-triazole derivatives. These compounds were tested in vitro for their activity against tuberculosis, with minimum inhibiting concentrations (MIC) ranging from 25 to 100 mg/ml, highlighting their potential in treating tuberculosis (Foks, H., Pancechowska-Ksepko, D., Janowiec, M., Zwolska, Z., & Augustynowicz-Kopeć, E., 2004).
Properties
IUPAC Name |
5-[4-(4-methoxybenzoyl)piperazin-1-yl]-2-[(E)-2-(4-methylphenyl)ethenyl]-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O3/c1-18-3-5-19(6-4-18)7-12-23-27-22(17-26)25(32-23)29-15-13-28(14-16-29)24(30)20-8-10-21(31-2)11-9-20/h3-12H,13-16H2,1-2H3/b12-7+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOQFZFSKNGRKGB-KPKJPENVSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CC2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)OC)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)OC)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.